Cas no 391877-91-1 (3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide)

• Product Name: 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• CAS No: 391877-91-1
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5989158
• PubChem ID: 9647117
• Update Time: 2025-06-08

3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• Glycine, N-(3-methoxybenzoyl)-, [(2-methoxyphenyl)methylene]hydrazide (9CI)
• (E)-3-methoxy-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
• SR-01000006396
• 391877-91-1
• AKOS024578466
• F0474-0175
• 3-methoxy-N-[2-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• SR-01000006396-1
• 3-methoxy-N-({N'-[(1E)-(2-methoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide

• Inchi： 1S/C18H19N3O4/c1-24-15-8-5-7-13(10-15)18(23)19-12-17(22)21-20-11-14-6-3-4-9-16(14)25-2/h3-11H,12H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： NBEOFHIFWTUBJP-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1OC)(=O)CNC(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 12.12±0.46(Predicted)

Additional information on 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide

Exploring the Chemistry and Applications of 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391877-91-1)

In the realm of organic chemistry, 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391877-91-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to the class of hydrazide derivatives, which are known for their versatility in synthetic chemistry and material science. Its molecular structure incorporates methoxy groups and a benzamide backbone, making it a subject of study for its electronic and steric properties.

The synthesis of 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide involves multi-step organic reactions, often starting from readily available precursors like 2-methoxybenzaldehyde and 3-methoxybenzoic acid derivatives. Researchers have explored its potential as a ligand in coordination chemistry, where its ability to form stable complexes with transition metals opens doors to catalytic applications. Additionally, its photophysical properties have sparked interest in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

One of the trending topics in the scientific community is the search for sustainable synthetic methodologies. In this context, 391877-91-1 has been investigated for its role in green chemistry applications. Its derivatives have shown promise in biodegradable material design, aligning with the global push toward environmentally friendly alternatives. Furthermore, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry, where self-assembly processes are crucial for nanotechnology advancements.

From a pharmacological perspective, while 3-methoxy-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide is not a drug itself, its structural motifs are reminiscent of bioactive molecules. Researchers are examining its scaffold for drug discovery, particularly in targeting enzymes like tyrosine kinases or G-protein-coupled receptors. This aligns with the growing demand for small-molecule therapeutics in treating chronic diseases, a hot topic in medical research.

In analytical chemistry, CAS No. 391877-91-1 has been utilized as a reference standard in chromatographic techniques, aiding in the quantification of similar compounds. Its stability under various pH conditions makes it suitable for high-performance liquid chromatography (HPLC) applications. Moreover, its UV-visible absorption characteristics are leveraged in spectroscopic studies, contributing to advancements in sensor technology.

The compound’s relevance extends to material science, where its incorporation into polymers has been explored to enhance thermal stability and mechanical properties. With the rise of smart materials, derivatives of 391877-91-1 are being tested for stimuli-responsive behavior, such as temperature or pH-dependent phase changes. This aligns with the industrial demand for adaptive materials in packaging and coatings.

As the scientific community continues to explore 391877-91-1, its potential in cross-disciplinary research becomes increasingly evident. Whether in catalysis, optoelectronics, or biomedicine, this compound exemplifies how molecular design can drive innovation. For researchers and industry professionals, understanding its properties and applications is key to unlocking new technological frontiers.